Cas no 5736-07-2 (2-{benzyl[(4-methoxyphenyl)sulfonyl]amino}-N-(4-ethoxyphenyl)benzamide)

• Product name: 2-{benzyl[(4-methoxyphenyl)sulfonyl]amino}-N-(4-ethoxyphenyl)benzamide
• CAS No: 5736-07-2
• MF: C₂₉H₂₈N₂O₅S
• MW: 516.608026504517
• CID: 1604290
• PubChem ID: 1362831

2-{benzyl[(4-methoxyphenyl)sulfonyl]amino}-N-(4-ethoxyphenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-{benzyl[(4-methoxyphenyl)sulfonyl]amino}-N-(4-ethoxyphenyl)benzamide
• AKOS000384926
• DTXSID50362145
• STL138438
• 5736-07-2
• 2-[benzyl-(4-methoxyphenyl)sulfonylamino]-N-(4-ethoxyphenyl)benzamide
• Oprea1_310420

• Inchi： InChI=1S/C29H28N2O5S/c1-3-36-25-15-13-23(14-16-25)30-29(32)27-11-7-8-12-28(27)31(21-22-9-5-4-6-10-22)37(33,34)26-19-17-24(35-2)18-20-26/h4-20H,3,21H2,1-2H3,(H,30,32)
• InChI Key： FWXDGWGTOOXYBM-UHFFFAOYSA-N
• SMILES： CCOC1=CC=C(C=C1)NC(=O)C2=CC=CC=C2N(CC3=CC=CC=C3)S(=O)(=O)C4=CC=C(C=C4)OC

Computed Properties

• Exact Mass: 516.17204
• Monoisotopic Mass: 516.172
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 37
• Rotatable Bond Count: 10
• Complexity: 794
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 93.3Ų

Experimental Properties

• Density: 1.287
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.636
• PSA: 84.94